2-(5-Nitrofuran-2-yl)-1-benzofuran

• Molecular Formula: C12H7NO4
• Molecular Weight: 229.19 g/mol
• IUPAC Name: 2-(5-nitrofuran-2-yl)-1-benzofuran
• InChI: InChI=1S/C12H7NO4/c14-13(15)12-6-5-10(17-12)11-7-8-3-1-2-4-9(8)16-11/h1-7H
• InChI Key: UEPRMDWRONRQLV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C3=CC=C(O3)[N+](=O)[O-]
• CAS No.: 89266-45-5

Description

2-(5-Nitrofuran-2-yl)-1-benzofuran is a heterocyclic compound that combines the structural features of both furan and benzofuran. This compound is of significant interest due to its potential applications in various fields, including medicinal chemistry and materials science. The presence of the nitro group on the furan ring imparts unique chemical and biological properties to the molecule.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(5-Nitrofuran-2-yl)-1-benzofuran typically involves the nitration of furan derivatives followed by cyclization reactions. One common method includes the nitration of furfural to obtain 5-nitrofuran-2-carbaldehyde, which is then subjected to cyclization with benzofuran derivatives under acidic conditions . The reaction conditions often involve the use of nitric acid and acetic anhydride in the presence of sulfuric acid .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. The scalability of the nitration and cyclization processes is crucial for industrial applications.

Chemical Reactions Analysis

Types of Reactions: 2-(5-Nitrofuran-2-yl)-1-benzofuran undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The furan ring can be oxidized to form carbonyl-containing derivatives.

Substitution: Electrophilic substitution reactions can occur on the benzofuran ring.

Common Reagents and Conditions:

Oxidation: Hydrogenation using palladium on carbon (Pd/C) as a catalyst.

Reduction: Use of oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Substitution: Electrophilic reagents such as halogens or sulfonyl chlorides.

Major Products:

Oxidation: Formation of amino derivatives.

Reduction: Formation of carbonyl-containing compounds.

Substitution: Formation of halogenated or sulfonated benzofuran derivatives.

Scientific Research Applications

2-(5-Nitrofuran-2-yl)-1-benzofuran has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex heterocyclic compounds.

Biology: Exhibits antimicrobial properties and is studied for its potential use in developing new antibiotics.

Medicine: Investigated for its anticancer properties due to its ability to interfere with cellular processes.

Industry: Utilized in the synthesis of advanced materials with specific electronic properties.

Mechanism of Action

The mechanism of action of 2-(5-Nitrofuran-2-yl)-1-benzofuran involves its interaction with various molecular targets:

Molecular Targets: The nitro group can undergo reduction to form reactive intermediates that interact with bacterial enzymes, inhibiting their function.

Pathways Involved: The compound affects pathways related to DNA synthesis and repair, leading to cell death in microbial organisms.

Similar Compounds:

Nitrofurazone: Contains a nitrofuran moiety and is used as an antibacterial agent.

Furazolidone: Another nitrofuran derivative with antimicrobial properties.

Nitrofurantoin: Used for treating urinary tract infections.

Uniqueness: this compound is unique due to its combined furan and benzofuran structure, which imparts distinct chemical and biological properties.